molecular formula C21H29ClN2O5 B8301225 Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester CAS No. 122186-88-3

Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester

Cat. No. B8301225
CAS RN: 122186-88-3
M. Wt: 424.9 g/mol
InChI Key: NVLWSBXUBWDNTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester is a useful research compound. Its molecular formula is C21H29ClN2O5 and its molecular weight is 424.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

122186-88-3

Product Name

Benzenepropanoic acid, 2-(4-((4-(acetylamino)-1-oxobutyl)amino)-1-oxobutyl)-5-chloro-, ethyl ester

Molecular Formula

C21H29ClN2O5

Molecular Weight

424.9 g/mol

IUPAC Name

ethyl 3-[2-[4-(4-acetamidobutanoylamino)butanoyl]-5-chlorophenyl]propanoate

InChI

InChI=1S/C21H29ClN2O5/c1-3-29-21(28)11-8-16-14-17(22)9-10-18(16)19(26)6-4-13-24-20(27)7-5-12-23-15(2)25/h9-10,14H,3-8,11-13H2,1-2H3,(H,23,25)(H,24,27)

InChI Key

NVLWSBXUBWDNTR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC1=C(C=CC(=C1)Cl)C(=O)CCCNC(=O)CCCNC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 ml of concentrated hydrochloric acid is added to a solution of 2.66 g (0.007 mol) of N-[3-[(11-chloro-2,3,5,6,7,8-hexahydro-3,8-dioxo-4-benzazecin-4-(1H)-yl)carbonyl]propyl]acetamide in 100 ml of ethanol and 30 ml of methylene chloride and the mixture is stirred at room temperature for 5 days. The solution is concentrated, extracted with methylene chloride/water, dried with magnesium sulfate and the solvent is distilled in a vacuum. Chromatography on aluminum oxide with ethyl acetate/ethanol (19:1) and crystallization from methylene chloride/ether gives ethyl 2-[4-(4-acetamidobutyramido)butyryl]-5-chlorohydrocinnamate as white crystals with melting point 95°.
Quantity
1 mL
Type
reactant
Reaction Step One
Name
N-[3-[(11-chloro-2,3,5,6,7,8-hexahydro-3,8-dioxo-4-benzazecin-4-(1H)-yl)carbonyl]propyl]acetamide
Quantity
2.66 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One

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